molecular formula C18H22ClN3O5 B1192733 GC583

GC583

Cat. No. B1192733
M. Wt: 395.84
InChI Key: UYGPHDDQXPAIBW-LNSITVRQSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

GC583 is a novel potent inhibitor of norovirus 3CL protease.

Scientific Research Applications

Crocetin in Gastric Cancer Treatment

  • Study Findings: Crocetin has shown potential as an effective agent in gastric cancer treatment by inducing apoptosis in human gastric cancer cells (BGC-823). It inhibits cell proliferation and activates caspase-3, causing cytochrome c translocation from the mitochondria to the cytosol, leading to apoptosis in these cancer cells (He et al., 2014).

Graphitic Carbon Nitride (g-C3N4) in Environmental Remediation and Artificial Photosynthesis

  • Study Insights: Graphitic carbon nitride (g-C3N4) is gaining attention as a metal-free, visible-light-responsive photocatalyst. It has significant applications in solar energy conversion, environmental decontamination, and artificial photosynthesis due to its electronic band structure, stability, and "earth-abundant" nature (Ong et al., 2016).

GC-MS Technique in Applied Sciences and Technology

  • Application Scope: Gas Chromatography-Mass Spectrometry (GC-MS) is a versatile technique with wide applications in quality control, analytical research, and human welfare. It is critical for impurity profiling and maintenance in various scientific fields (Chauhan et al., 2014).

Glycogen Synthase Kinase 3β (GSK3β) in Embryonic Stem Cell Self-Renewal

  • Study Observations: GSK3β's activity and localization control embryonic stem cell self-renewal. AKT1 signaling suppresses GSK3β activity and its nuclear access, impacting substrates like c-Myc. GSK3β's regulation is crucial for maintaining the balance between stem cell self-renewal and differentiation (Bechard & Dalton, 2009).

GC3 Configurations in Climate Simulation and Forecasting

  • Research Contribution: The Global Coupled 3 (GC3) configuration of the Met Office Unified Model has shown notable improvements in climate simulation, particularly in the Southern Ocean temperature bias reduction. It is used for long climate simulations and weather forecasting, representing advancements in climate modeling (Williams et al., 2017).

properties

Product Name

GC583

Molecular Formula

C18H22ClN3O5

Molecular Weight

395.84

IUPAC Name

3-Chlorobenzyl ((S)-1-oxo-1-(((S)-1-oxo-3-((R)-2-oxopyrrolidin-3-yl)propan-2-yl)amino)propan-2-yl)carbamate

InChI

InChI=1S/C18H22ClN3O5/c1-11(21-18(26)27-10-12-3-2-4-14(19)7-12)16(24)22-15(9-23)8-13-5-6-20-17(13)25/h2-4,7,9,11,13,15H,5-6,8,10H2,1H3,(H,20,25)(H,21,26)(H,22,24)/t11-,13+,15-/m0/s1

InChI Key

UYGPHDDQXPAIBW-LNSITVRQSA-N

SMILES

O=C(OCC1=CC=CC(Cl)=C1)N[C@@H](C)C(N[C@@H](C[C@@H]2C(NCC2)=O)C=O)=O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

GC583

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.